Cas no 864684-83-3 (Benzoic acid,4-(fluoromethoxy)-3,5-dimethoxy-, methyl ester)

• Product Name: Benzoic acid,4-(fluoromethoxy)-3,5-dimethoxy-, methyl ester
• CAS No: 864684-83-3
• MF: C₁₁H₁₃FO₅
• MW: 244.216327428818
• CID: 718610
• PubChem ID: 17999203
• Update Time: 2025-04-19

Benzoic acid,4-(fluoromethoxy)-3,5-dimethoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(fluoromethoxy)-3,5-dimethoxy-, methyl ester
• 4-FLUOROMETHOXY-3,5-DIMETHOXY-BENZOIC ACID METHYL ESTER
• DTXSID20592270
• methyl 4-(fluoromethoxy)-3,5-dimethoxybenzoate
• 864684-83-3
• 4-Fluoromethoxy-3,5-dimethoxybenzoic acid methyl ester

• Inchi： 1S/C11H13FO5/c1-14-8-4-7(11(13)16-3)5-9(15-2)10(8)17-6-12/h4-5H,6H2,1-3H3
• InChI Key： TVSFNIXJPOCZKG-UHFFFAOYSA-N
• SMILES： FCOC1C(=CC(C(=O)OC)=CC=1OC)OC

Computed Properties

• Exact Mass: 244.07470167g/mol
• Monoisotopic Mass: 244.07470167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives